Cas no 20972-29-6 (D-Galactopyranose,2-(acetylamino)-2-deoxy-3-O-b-D-galactopyranosyl-)

• Product Name: D-Galactopyranose,2-(acetylamino)-2-deoxy-3-O-b-D-galactopyranosyl-
• CAS No: 20972-29-6
• MF: C₁₄H₂₅NO₁₁
• MW: 383.348405599594
• MDL: MFCD00063995
• CID: 264145
• PubChem ID: 354334911
• Update Time: 2025-04-19

D-Galactopyranose,2-(acetylamino)-2-deoxy-3-O-b-D-galactopyranosyl- Chemical and Physical Properties

Names and Identifiers

• D-Galactopyranose,2-(acetylamino)-2-deoxy-3-O-b-D-galactopyranosyl-
• 2-ACETAMIDO-2-DEOXY-3-O-(B-D-GALACTOPYRANOSYL)-D-GALACTOPYRANOSE
• 2-ACETAMIDO-2-DEOXY-3-O-(BETA-D-GALACTOPYRANOSYL)-D-GALACTOSE
• &#946
• 1-3 Galactosyl-N-acetyl galactosamine
• Aletobiose
• D-LACTOSE
• Galactinum
• galacto-N-biose
• LACTIN
• LACTOBIOSE
• lactose aldehyde form
• MILK SUGAR
• Osmolactan
• SUGAR MILK
• 20972-29-6
• HMQPEDMEOBLSQB-UITYFYQISA-N
• CHEBI:546807
• DTXSID80943264
• T Antigen
• beta-D-galactopyranosyl-(1->3)-2-acetamido-2-deoxy-D-galactopyranose
• beta-D-Galactopyranosyl-(1->3)-N-acetyl-D-galactosamine
• 2-Acetamido-2-deoxy-3-O-(b-D-galactopyranosyl)-D-galactose
• W-202459
• (Gal)1 (GalNAc)1
• D-galactosyl-3-N-acetyl-D-galactosamine
• 2-(acetylamino)-2-deoxy-3-O-beta-D-galactopyranosyl-D-galactopyranose
• Thomsen-Friedenreich epitope
• O_FULL_11000000000000_GS_4_c3
• D-Galactopyranose, 2-(acetylamino)-2-deoxy-3-O-beta-D-galactopyranosyl-
• Gal(b1-3)GalNAc
• Epitope ID:134627
• W-201830
• beta-D-Galp-(1->3)-D-GalpNAc
• 3-O-beta-D-galactosyl-N-acetyl-D-galactosamine
• beta-D-Gal-[1->3]-D-GalNAc
• N-((3R,4R,5R,6R)-2,5-dihydroxy-6-(hydroxymethyl)-4-((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-3-yl)acetamide
• beta-D-galactosyl-3-N-acetyl-D-galactosamine
• beta-D-Galactosyl-(1->3)-N-acetyl-D-galactosamine
• C07278
• TF epitope
• Q27105172
• 2-Acetamido-2-deoxy-3-O-beta-D-galactopyranosyl-D-galactopyranose
• Galbeta1-3GalNAc
• CHEMBL443119
• betaGal(1->3)GalNAc
• N-[(3R,4R,5R,6R)-2,5-dihydroxy-6-(hydroxymethyl)-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• beta-D-Gal-(1->3)-D-GalNAc
• Galbeta1->3GalNAc
• N-[(3R, 4R, 5R, 6R)-2, 5-dihydroxy-6-(hydroxymethyl)-4-[(2R, 3R, 4S, 5R, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• SCHEMBL5514293
• Galβ(1-3)GalNAc
• GAL?1-3GALNAC

• MDL： MFCD00063995
• Inchi： 1S/C14H25NO11/c1-4(18)15-7-12(9(20)6(3-17)24-13(7)23)26-14-11(22)10(21)8(19)5(2-16)25-14/h5-14,16-17,19-23H,2-3H2,1H3,(H,15,18)/t5-,6-,7-,8+,9+,10+,11-,12-,13?,14+/m1/s1
• InChI Key： HMQPEDMEOBLSQB-UITYFYQISA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H]([C@@H](CO)OC([C@@H]1NC(C)=O)O)O

Computed Properties

• Exact Mass: 383.143
• Monoisotopic Mass: 383.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198A^2
• XLogP3: -4.2

Experimental Properties

• Color/Form: White crystalline solid
• Density: 1.6±0.1 g/cm3
• Melting Point: 159-160
• Boiling Point: 795.5±60.0 °C at 760 mmHg
• Flash Point: 434.9±32.9 °C
• Refractive Index: 1.623
• PSA: 198.40000
• LogP: -4.86250
• Vapor Pressure: 0.0±6.3 mmHg at 25°C

D-Galactopyranose,2-(acetylamino)-2-deoxy-3-O-b-D-galactopyranosyl- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides